N-(Piperidin-4-ylmethyl)pyridin-2-amine
Overview
Description
“N-(Piperidin-4-ylmethyl)pyridin-2-amine” is a chemical compound that has been studied for its potential applications in the pharmaceutical industry . It is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .
Synthesis Analysis
The synthesis of piperidine derivatives, including “N-(Piperidin-4-ylmethyl)pyridin-2-amine”, involves the N-heterocyclization of primary amines with diols . This process is catalyzed by a Cp*Ir complex and results in a variety of five-, six-, and seven-membered cyclic amines .Molecular Structure Analysis
The molecular structure of “N-(Piperidin-4-ylmethyl)pyridin-2-amine” includes a piperidine ring and a pyridine ring connected by a methylene bridge . The molecular weight of the compound is 191.27300 .Chemical Reactions Analysis
The chemical reactions involving “N-(Piperidin-4-ylmethyl)pyridin-2-amine” include hydrogenation, cyclization, cycloaddition, annulation, and amination . These reactions lead to the formation of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
“N-(Piperidin-4-ylmethyl)pyridin-2-amine” has a molecular weight of 191.27300 . Other physical and chemical properties such as density, boiling point, and melting point are not specified in the retrieved papers.Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “N-(Piperidin-4-ylmethyl)pyridin-2-amine”, focusing on unique applications:
Dual Inhibition of ALK and ROS1 Kinases
This compound has been designed as a dual inhibitor for clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1), which are important targets in certain types of cancers .
Antioxidant Properties
Related piperidine derivatives have shown powerful antioxidant action due to their capability of hindering or suppressing free radicals . This suggests potential applications in preventing oxidative stress-related diseases.
Lipophilic Substitution for PKB Inhibition
Optimization of lipophilic substitution within a series of piperidine derivatives provided ATP-competitive, nano-molar inhibitors with selectivity for inhibition of protein kinase B (PKB) over protein kinase A (PKA), which could be relevant in cancer treatment strategies .
One-Pot Functionalization of Unsaturated Intermediates
The compound may allow for the furthering of one-pot functionalization processes in synthetic chemistry, which usually requires multiple steps, thus streamlining the synthesis of complex molecules .
Future Directions
properties
IUPAC Name |
N-(piperidin-4-ylmethyl)pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3/c1-2-6-13-11(3-1)14-9-10-4-7-12-8-5-10/h1-3,6,10,12H,4-5,7-9H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZVOFVCTIUPSRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CNC2=CC=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90619983 |
Source
|
| Record name | N-[(Piperidin-4-yl)methyl]pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90619983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
302338-97-2 |
Source
|
| Record name | N-[(Piperidin-4-yl)methyl]pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90619983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(Trifluoromethyl)phenyl]propylamine](/img/structure/B1591889.png)
![4H-Thieno[2,3-C]pyrrol-6(5H)-one](/img/structure/B1591910.png)